N-[1-methyl-3-(trifluoromethyl)-5-thieno[2,3-c]pyrazolyl]carbamic acid 2,2-dimethylpropyl ester
Overview
Description
Scientific Research Applications
Synthesis and Chemical Transformations
Research on compounds with structural similarities to N-[1-methyl-3-(trifluoromethyl)-5-thieno[2,3-c]pyrazolyl]carbamic acid 2,2-dimethylpropyl ester focuses on the synthesis of novel heterocyclic compounds. For example, the annelation of the 2-aminopyran-4-one ring to condensed thiophenes showcases the chemical reactivity and potential transformations applicable to such compounds, leading to new heterocyclic systems like pyrano[2′,3′-4,5]-thieno[3,2-c]pyridine (Volovenko et al., 1983). Similarly, the study on the condensation reaction for the synthesis of carboxylic esters presents a methodological approach that could be relevant for synthesizing or modifying compounds like the one (Shiina et al., 2002).
Potential Biological Applications
While direct applications in biology or pharmacology for this compound were not identified, studies on similar compounds highlight the potential biological relevance. The investigation into carbamate-resistance in the housefly provides a glimpse into the biological activity and potential applications of carbamic acid esters in pest control and resistance management strategies (Georghiou & Garber, 1965).
Heterocyclic Compound Applications
The synthesis and cyclizations of N-(thieno[2,3-b]pyridin-3-yl)cyanoacetamides illustrate the creation of novel heterocyclic compounds, which could have implications in the development of new materials or pharmacologically active molecules, indicating the versatility and importance of such chemical frameworks in scientific research (Chigorina et al., 2019).
Properties
IUPAC Name |
2,2-dimethylpropyl N-[1-methyl-3-(trifluoromethyl)thieno[2,3-c]pyrazol-5-yl]carbamate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16F3N3O2S/c1-12(2,3)6-21-11(20)17-8-5-7-9(13(14,15)16)18-19(4)10(7)22-8/h5H,6H2,1-4H3,(H,17,20) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IAZHMIFKVQAYNG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)COC(=O)NC1=CC2=C(S1)N(N=C2C(F)(F)F)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16F3N3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.35 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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